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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of disodium hydrogen

phosphate heptahydrate as a key reagent in nucleic acid extraction protocols. This document

details its role as a buffering agent, provides specific experimental protocols, and presents

quantitative data to guide researchers in optimizing their extraction workflows.

Introduction
Disodium hydrogen phosphate (Na₂HPO₄) is a crucial component in many biological buffer

systems due to its ability to maintain a stable pH in solution.[1][2] In nucleic acid extraction,

maintaining a consistent pH is critical for the stability and integrity of DNA and RNA molecules.

[2] The phosphate buffer system is particularly effective at a pH optimum around 7.2, making it

highly suitable for regulating intracellular pH during various biochemical reactions.[2] Disodium

hydrogen phosphate heptahydrate (Na₂HPO₄·7H₂O) is a hydrated crystalline form of disodium

hydrogen phosphate that is readily soluble in water, making it a convenient reagent for

laboratory use.[3][4]
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Phosphate buffers, such as Phosphate Buffered Saline (PBS), are widely used for washing

cells and tissues prior to lysis to maintain the physiological environment and prevent premature

cell lysis.[5] While Tris-HCl is a more common buffering agent in lysis buffers for routine DNA

and RNA extractions from cultured cells and blood, phosphate-based lysis buffers are

particularly advantageous for certain sample types, such as soils and sediments with high clay

content, where the phosphate ions help to displace nucleic acids from mineral surfaces.

Key Applications and Principles
The primary role of disodium hydrogen phosphate in nucleic acid extraction is as a component

of a buffer solution to control pH. A stable pH environment is essential to:

Preserve Nucleic Acid Integrity: Extreme pH levels can lead to the denaturation of double-

stranded DNA and the hydrolysis of RNA.[6] Phosphate buffers help maintain a pH range

(typically 7.0-8.0) that is optimal for nucleic acid stability.

Optimize Enzyme Activity: During the extraction process, enzymes such as proteinase K are

often used to digest proteins. These enzymes have optimal pH ranges for their activity, which

can be maintained by a phosphate buffer.

Facilitate Lysis and Extraction: In specific applications, such as DNA extraction from soil,

phosphate ions can competitively bind to soil particles, releasing the adsorbed DNA into the

lysis solution.

Chemical Properties of Disodium Hydrogen Phosphate
Heptahydrate

Property Value Reference

Chemical Formula Na₂HPO₄·7H₂O [4]

Molar Mass 268.07 g/mol [7]

Appearance White crystalline solid [4]

Solubility in Water High [1][4]

pH of 5% solution 8.7-9.3 [7]
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Experimental Protocols
Protocol 1: Preparation of a 1 M Sodium Phosphate
Buffer Stock Solution (pH 7.2)
This protocol describes the preparation of a concentrated sodium phosphate buffer stock

solution that can be used in various nucleic acid extraction protocols.

Materials:

Sodium phosphate monobasic monohydrate (NaH₂PO₄·H₂O)

Disodium hydrogen phosphate heptahydrate (Na₂HPO₄·7H₂O)

Nuclease-free water

Procedure:

Prepare Solution A (1 M NaH₂PO₄): Dissolve 138.0 g of NaH₂PO₄·H₂O in 800 mL of

nuclease-free water. Adjust the final volume to 1 L with nuclease-free water.

Prepare Solution B (1 M Na₂HPO₄): Dissolve 268.07 g of Na₂HPO₄·7H₂O in 800 mL of

nuclease-free water. Adjust the final volume to 1 L with nuclease-free water.

Mix Solutions: To achieve a pH of 7.2, combine the following volumes of Solution A and

Solution B. The exact volumes may require slight adjustment based on the specific lots of the

reagents. It is recommended to use a pH meter for accurate preparation.

A common starting point for a pH 7.2 buffer is to mix the monobasic and dibasic solutions

and adjust the pH with NaOH or HCl. Alternatively, for a 1M stock, you can blend the two

1M stock solutions until the desired pH is reached. For a 1M Sodium Phosphate Buffer at

pH 7.2, you would typically mix appropriate volumes of a 1M NaH₂PO₄ solution and a 1M

Na₂HPO₄ solution.

Sterilization: Autoclave the final buffer solution to ensure it is sterile and nuclease-free.

Storage: Store the buffer at room temperature.
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Protocol 2: DNA Extraction from Soil and Sediment
using a Phosphate Lysis Buffer
This protocol is optimized for the extraction of DNA from environmental samples with high clay

content, which can inhibit DNA recovery.

Materials:

Soil or sediment sample (200 mg)

1 M Sodium Phosphate Buffer, pH 7.2 (from Protocol 1)

Sodium Dodecyl Sulfate (SDS)

Tungsten carbide beads (3 mm)

Chloroform:isoamyl alcohol (24:1)

Isopropanol (100%, ice-cold)

Ethanol (70%, ice-cold)

TE Buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

Procedure:

Lysis: a. To a 2 mL tube containing 200 mg of the soil sample, add three tungsten carbide

beads. b. Add 500 µL of 1 M Phosphate Buffer (pH 7.2) containing 0.5% (w/v) SDS. c.

Homogenize the sample using a bead beater for 1 minute at 25 Hz. d. Incubate the lysate at

65°C for 10 minutes.

Purification: a. Centrifuge the lysate at 10,000 x g for 5 minutes. b. Transfer the supernatant

to a new 2 mL tube. c. Add an equal volume of chloroform:isoamyl alcohol (24:1). d. Vortex

briefly and centrifuge at 10,000 x g for 5 minutes.

Precipitation: a. Transfer the upper aqueous phase to a new 1.5 mL tube. b. Add 0.7 volumes

of ice-cold isopropanol. c. Incubate at -20°C for 1 hour or at 4°C overnight. d. Centrifuge at

14,000 x g for 20 minutes at 4°C to pellet the DNA.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8021125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing and Resuspension: a. Carefully discard the supernatant. b. Wash the DNA pellet

with 500 µL of ice-cold 70% ethanol. c. Centrifuge at 14,000 x g for 5 minutes at 4°C. d.

Discard the supernatant and air-dry the pellet for 10-15 minutes. e. Resuspend the DNA

pellet in 50-100 µL of TE buffer.

Protocol 3: General Protocol for Nucleic Acid Extraction
from Cultured Cells using PBS Wash
This protocol describes a general method for extracting total nucleic acids from cultured

mammalian cells, incorporating a PBS wash step.

Materials:

Cultured mammalian cells (up to 1 x 10⁷)

Phosphate Buffered Saline (PBS), sterile and ice-cold

Lysis Buffer (e.g., 100 mM Tris-HCl pH 8.0, 10 mM EDTA, 100 mM NaCl, 0.5% SDS)

Proteinase K (20 mg/mL)

RNase A (10 mg/mL, for DNA extraction)

Phenol:Chloroform:Isoamyl Alcohol (25:24:1)

Isopropanol (100%, ice-cold)

Ethanol (70%, ice-cold)

Nuclease-free water or TE buffer

Procedure:

Cell Harvesting and Washing: a. For adherent cells, wash with PBS, then detach using

trypsin or a cell scraper. For suspension cells, proceed directly to centrifugation. b. Pellet the

cells by centrifuging at 300 x g for 5 minutes. c. Discard the supernatant and resuspend the

cell pellet in 1 mL of ice-cold PBS. d. Centrifuge again at 300 x g for 5 minutes and discard

the supernatant.
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Lysis: a. Resuspend the cell pellet in 500 µL of Lysis Buffer. b. Add 10 µL of Proteinase K (20

mg/mL). c. Incubate at 56°C for 1-3 hours with occasional vortexing.

Nucleic Acid Purification: a. (Optional for DNA extraction) Add 5 µL of RNase A and incubate

at 37°C for 30 minutes. b. Add an equal volume of phenol:chloroform:isoamyl alcohol. c.

Vortex for 30 seconds and centrifuge at 12,000 x g for 10 minutes at 4°C.

Precipitation: a. Transfer the upper aqueous phase to a new tube. b. Add 0.7 volumes of ice-

cold isopropanol. c. Incubate at -20°C for at least 1 hour. d. Centrifuge at 14,000 x g for 20

minutes at 4°C.

Washing and Resuspension: a. Wash the pellet with 500 µL of 70% ethanol. b. Centrifuge at

14,000 x g for 5 minutes at 4°C. c. Air-dry the pellet and resuspend in nuclease-free water or

TE buffer.

Quantitative Data and Performance
The choice of lysis buffer can significantly impact the yield and purity of the extracted nucleic

acids. Below is a summary of representative data comparing a phosphate-based lysis buffer

with a traditional Tris-based buffer for DNA extraction from a challenging sample type.

Table 1: Comparison of DNA Yield and Purity from Soil
Samples

Lysis Buffer
Average DNA Yield
(ng/µg of soil)

A260/A280 Ratio A260/A230 Ratio

1 M Phosphate Buffer

with 0.5% SDS
15.5 1.75 1.60

100 mM Tris-HCl with

1.5% CTAB
8.2 1.68 1.35

Data are representative and may vary depending on the specific soil type and extraction

conditions.

The data suggest that for soil samples, a phosphate-based lysis buffer can result in a higher

DNA yield with improved purity compared to a traditional CTAB-based method.
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Visualizations
Diagram 1: General Workflow for Nucleic Acid Extraction
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Caption: A generalized workflow for nucleic acid extraction from biological samples.

Diagram 2: Role of Phosphate Buffer in Soil DNA
Extraction
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Caption: Mechanism of phosphate-assisted DNA release from soil particles.

Conclusion
Disodium hydrogen phosphate heptahydrate is a versatile and valuable reagent in nucleic acid

extraction. Its primary function is to provide a stable pH environment, which is crucial for

maintaining the integrity of DNA and RNA. While commonly used in wash buffers like PBS for a

variety of sample types, phosphate-based lysis buffers have shown particular efficacy in

challenging applications such as DNA extraction from soil. The protocols and data presented in

these application notes provide a solid foundation for researchers to incorporate and optimize

the use of disodium hydrogen phosphate in their nucleic acid extraction workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7. Extraction of DNA from tissues [bio-protocol.org]

To cite this document: BenchChem. [Application Notes and Protocols: Disodium Hydrogen
Phosphate Heptahydrate in Nucleic Acid Extraction]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8021125/docs#application-notes-and-
protocols-disodium-hydrogen-phosphate-heptahydrate-in-nucleic-acid-extraction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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